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Compound of Interest

Compound Name: 3-Buten-2-OL

Cat. No.: B146109 Get Quote

For Immediate Release

[City, State] – December 13, 2025 – 3-Buten-2-ol, a chiral allylic alcohol, is a versatile and

valuable building block in organic synthesis, enabling the construction of complex molecular

architectures with high levels of stereocontrol. Its bifunctional nature, possessing both a

reactive double bond and a stereogenic secondary alcohol, allows for a diverse range of

chemical transformations. This report details several key applications of 3-buten-2-ol,
providing protocols and quantitative data for researchers, scientists, and drug development

professionals.

Palladium-Catalyzed Heck Reaction: A Gateway to
Arylated Ketones
The Heck reaction provides a powerful method for carbon-carbon bond formation. 3-Buten-2-ol
can be effectively coupled with aryl halides in the presence of a palladium catalyst to generate

valuable arylated ketone products. The reaction proceeds via an initial arylation of the double

bond, followed by an isomerization of the resulting enol to the more stable ketone.

Workflow for the Heck Reaction of 3-Buten-2-ol:
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Reactants

Catalytic System

3-Buten-2-ol

Reaction at 120°C

Aryl Halide (e.g., Iodobenzene)

Pd(OAc)₂

Base

Arylated Enol Intermediate 4-Aryl-2-butanone
Isomerization

(+)-DET

(-)-DET

3-Buten-2-ol

Ti(O-iPr)₄
(+)-Diethyl Tartrate

t-BuOOH
bottom face attack

Ti(O-iPr)₄
(-)-Diethyl Tartrate

t-BuOOH

top face attack

Epoxy Alcohol
(Specific Enantiomer)

Epoxy Alcohol
(Opposite Enantiomer)
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3-Buten-2-ol β,γ-Unsaturated Acid/Ester
Oxidation/Esterification Oxidative

Cyclization
(e.g., with CAN)

Butenolide

3-Buten-2-ol
Transition Metal Catalyst
(e.g., Pd or Ir complex)

Nitrogen Nucleophile
(e.g., Amine, Amide)

Allylic Amine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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